Cas no 2107129-62-2 (3-2-(dimethylamino)phenyl-1,2-oxazole-5-carboxylic acid)

3-2-(Dimethylamino)phenyl-1,2-oxazole-5-carboxylic acid is a heterocyclic compound featuring an oxazole core substituted with a dimethylamino phenyl group and a carboxylic acid functionality. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The dimethylamino group enhances electron-donating properties, while the carboxylic acid moiety allows for further derivatization, enabling the formation of amides, esters, or other derivatives. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures. The compound’s stability and compatibility with common organic solvents further facilitate its use in multistep synthesis. Suitable for controlled functionalization, it serves as a key building block in medicinal chemistry and material science.
3-2-(dimethylamino)phenyl-1,2-oxazole-5-carboxylic acid structure
2107129-62-2 structure
Product Name:3-2-(dimethylamino)phenyl-1,2-oxazole-5-carboxylic acid
CAS No:2107129-62-2
MF:C12H12N2O3
MW:232.235282897949
CID:6148733
PubChem ID:165762117
Update Time:2025-05-20

3-2-(dimethylamino)phenyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-2-(dimethylamino)phenyl-1,2-oxazole-5-carboxylic acid
    • 2107129-62-2
    • EN300-1759909
    • 3-[2-(dimethylamino)phenyl]-1,2-oxazole-5-carboxylic acid
    • Inchi: 1S/C12H12N2O3/c1-14(2)10-6-4-3-5-8(10)9-7-11(12(15)16)17-13-9/h3-7H,1-2H3,(H,15,16)
    • InChI Key: ZNXKQAZGRXORCY-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=CC(C2C=CC=CC=2N(C)C)=N1

Computed Properties

  • Exact Mass: 232.08479225g/mol
  • Monoisotopic Mass: 232.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 66.6Ų

3-2-(dimethylamino)phenyl-1,2-oxazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1759909-0.05g
3-[2-(dimethylamino)phenyl]-1,2-oxazole-5-carboxylic acid
2107129-62-2
0.05g
$827.0 2023-09-20
Enamine
EN300-1759909-0.1g
3-[2-(dimethylamino)phenyl]-1,2-oxazole-5-carboxylic acid
2107129-62-2
0.1g
$867.0 2023-09-20
Enamine
EN300-1759909-0.25g
3-[2-(dimethylamino)phenyl]-1,2-oxazole-5-carboxylic acid
2107129-62-2
0.25g
$906.0 2023-09-20
Enamine
EN300-1759909-0.5g
3-[2-(dimethylamino)phenyl]-1,2-oxazole-5-carboxylic acid
2107129-62-2
0.5g
$946.0 2023-09-20
Enamine
EN300-1759909-1.0g
3-[2-(dimethylamino)phenyl]-1,2-oxazole-5-carboxylic acid
2107129-62-2
1g
$986.0 2023-06-03
Enamine
EN300-1759909-2.5g
3-[2-(dimethylamino)phenyl]-1,2-oxazole-5-carboxylic acid
2107129-62-2
2.5g
$1931.0 2023-09-20
Enamine
EN300-1759909-5.0g
3-[2-(dimethylamino)phenyl]-1,2-oxazole-5-carboxylic acid
2107129-62-2
5g
$2858.0 2023-06-03
Enamine
EN300-1759909-10.0g
3-[2-(dimethylamino)phenyl]-1,2-oxazole-5-carboxylic acid
2107129-62-2
10g
$4236.0 2023-06-03
Enamine
EN300-1759909-1g
3-[2-(dimethylamino)phenyl]-1,2-oxazole-5-carboxylic acid
2107129-62-2
1g
$986.0 2023-09-20
Enamine
EN300-1759909-5g
3-[2-(dimethylamino)phenyl]-1,2-oxazole-5-carboxylic acid
2107129-62-2
5g
$2858.0 2023-09-20

Additional information on 3-2-(dimethylamino)phenyl-1,2-oxazole-5-carboxylic acid

3-2-(Dimethylamino)phenyl-1,2-oxazole-5-carboxylic Acid: A Comprehensive Overview

3-2-(Dimethylamino)phenyl-1,2-oxazole-5-carboxylic acid, identified by the CAS number 2107129-62-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features a dimethylamino group attached to a phenyl ring, which is further connected to an oxazole ring containing a carboxylic acid moiety. This unique combination of functional groups contributes to its intriguing chemical properties and biological effects.

The synthesis of 3-2-(Dimethylamino)phenyl-1,2-oxazole-5-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocyclic compounds. For instance, researchers have employed microwave-assisted synthesis to accelerate the formation of the oxazole ring, significantly improving reaction yields and reducing reaction times. These developments highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for structurally diverse compounds for biological screening.

In terms of biological activity, 3-2-(Dimethylamino)phenyl-1,2-oxazole-5-carboxylic acid has shown promising results in various assays. Studies have demonstrated its potential as an antimicrobial agent, particularly against Gram-positive bacteria and fungi. The presence of the dimethylamino group enhances the compound's ability to interact with bacterial cell membranes, leading to disruption of membrane integrity and subsequent cell death. Additionally, this compound exhibits moderate anti-inflammatory properties, making it a candidate for further investigation in inflammatory disease models.

The pharmacokinetic profile of 3-2-(Dimethylamino)phenyl-1,2-oxazole-5-carboxylic acid has also been evaluated in preclinical studies. Results indicate that the compound has acceptable oral bioavailability and demonstrates favorable distribution characteristics across various tissues. However, further studies are required to optimize its pharmacokinetic properties for potential therapeutic applications.

In recent years, there has been a growing interest in exploring the use of oxazole derivatives as scaffolds for drug design. The versatility of the oxazole ring allows for easy modification by substituting different groups at various positions, enabling researchers to tailor the compound's properties for specific biological targets. For example, substituting the dimethylamino group with other nitrogen-containing groups has been shown to modulate the compound's activity against different pathogens.

The application of computational chemistry tools has significantly enhanced our understanding of the structure-property relationships in compounds like 3-2-(Dimethylamino)phenyl-1,2-oxazole-5-carboxylic acid. Molecular docking studies have revealed that the compound interacts with key residues in bacterial enzymes responsible for cell wall synthesis, providing insights into its mechanism of action. Furthermore, quantum chemical calculations have helped predict the compound's electronic properties and stability under different conditions.

In conclusion, 3-2-(Dimethylamino)phenyl-1,2-oxazole-5-carboxylic acid, with its unique structural features and promising biological activities, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Ongoing research continues to uncover new insights into its potential uses and optimize its properties for clinical translation.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.